Cas no 128031-95-8 (2-Furancarboxylic acid, 3-phenyl-, ethyl ester)
128031-95-8 structure
Product Name:2-Furancarboxylic acid, 3-phenyl-, ethyl ester
CAS No:128031-95-8
MF:C13H12O3
MW:216.232583999634
CID:1222082
PubChem ID:23255515
Update Time:2025-04-20
2-Furancarboxylic acid, 3-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 3-phenyl-, ethyl ester
- ethyl 3-phenylfuran-2-carboxylate
- NTCHPUITSYBMCV-UHFFFAOYSA-N
- SCHEMBL3982536
- ethyl 3-phenyl-2-furancarboxylate
- 128031-95-8
- DTXSID10631647
-
- Inchi: 1S/C13H12O3/c1-2-15-13(14)12-11(8-9-16-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key: NTCHPUITSYBMCV-UHFFFAOYSA-N
- SMILES: O1C=CC(=C1C(=O)OCC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 216.078644241g/mol
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.4Ų
2-Furancarboxylic acid, 3-phenyl-, ethyl ester Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
128031-95-8 (2-Furancarboxylic acid, 3-phenyl-, ethyl ester) Related Products
- 169772-63-8(3-Phenylfuran-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk